![molecular formula C12H10BrNO3 B1417391 Ethyl 3-bromo-4-cyano-2-formylphenylacetate CAS No. 1807024-00-5](/img/structure/B1417391.png)
Ethyl 3-bromo-4-cyano-2-formylphenylacetate
Overview
Description
Ethyl 3-bromo-4-cyano-2-formylphenylacetate (EBCFPA) is an organic compound belonging to the class of bromoacetates. It is a colorless liquid with a pungent odor, and is soluble in many organic solvents. It is used in various research and industrial applications due to its unique properties. In
Scientific Research Applications
Ethyl 3-bromo-4-cyano-2-formylphenylacetate has been widely used in research due to its unique properties. It has been used in the synthesis of various compounds, including polymers, pharmaceuticals, and agrochemicals. It has also been used in the synthesis of polysaccharide-based hydrogels and polymeric nanocomposites. Additionally, it has been used in the synthesis of poly(ethylene oxide) and poly(vinyl alcohol) nanoparticles, which have potential applications in drug delivery.
Mechanism of Action
Ethyl 3-bromo-4-cyano-2-formylphenylacetate acts as a bifunctional monomer in the synthesis of polymers. It acts as a cross-linking agent to form polymeric networks, and it also serves as a site for further modification of the polymer. Additionally, it can be used to modify the properties of polymers, such as their solubility, mechanical properties, and thermal properties.
Biochemical and Physiological Effects
Ethyl 3-bromo-4-cyano-2-formylphenylacetate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, and has also been shown to have anti-inflammatory and anti-tumor activities. Additionally, it has been shown to have antiviral and anti-parasitic activities.
Advantages and Limitations for Lab Experiments
The use of Ethyl 3-bromo-4-cyano-2-formylphenylacetate in laboratory experiments has several advantages. It is easy to synthesize, has a low cost, and is stable in a wide range of conditions. Additionally, it is non-toxic and has a low vapor pressure, making it suitable for use in enclosed environments. However, there are some limitations to its use in laboratory experiments. It has a strong odor, which can be irritating to some people, and it is flammable, making it unsuitable for use in certain experiments.
Future Directions
There are several potential future directions for the use of Ethyl 3-bromo-4-cyano-2-formylphenylacetate. It could be used in the synthesis of polymeric materials for use in biomedical applications, such as tissue engineering and drug delivery. Additionally, it could be used in the synthesis of polymeric materials for use in environmental applications, such as water purification and wastewater treatment. Finally, it could be used in the synthesis of polymeric materials for use in industrial applications, such as adhesives, coatings, and sealants.
properties
IUPAC Name |
ethyl 2-(3-bromo-4-cyano-2-formylphenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO3/c1-2-17-11(16)5-8-3-4-9(6-14)12(13)10(8)7-15/h3-4,7H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VESJGAWFTDEZIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C(=C(C=C1)C#N)Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-bromo-4-cyano-2-formylphenylacetate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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